4-(5H,6H,7H,8H-[1,2,4]Triazolo[1,5-A]pyrazin-2-YL)pyridine

• Molecular Formula: C10H11N5
• Molecular Weight: 201.23 g/mol
• IUPAC Name: 2-pyridin-4-yl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine
• InChI: InChI=1S/C10H11N5/c1-3-11-4-2-8(1)10-13-9-7-12-5-6-15(9)14-10/h1-4,12H,5-7H2
• InChI Key: UFUWHYOLNJIBAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC(=N2)C3=CC=NC=C3)CN1

Description

4-(5H,6H,7H,8H-[1,2,4]Triazolo[1,5-A]pyrazin-2-YL)pyridine is a heterocyclic compound featuring a fused [1,2,4]triazolo[1,5-a]pyrazine core linked to a pyridine moiety. This structure confers unique electronic and steric properties, making it a candidate for applications in medicinal chemistry and materials science. Derivatives of this scaffold, such as 5H,6H,7H,8H-[1,2,4]Triazolo[1,5-a]pyridin-2-ylhydrazine (CAS: 1823361-59-6), exhibit molecular weights around 153–182 g/mol and are synthesized via multi-step routes involving hydrazine or aryl coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5H,6H,7H,8H-[1,2,4]Triazolo[1,5-A]pyrazin-2-YL)pyridine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of a pyridine derivative with a triazole precursor in the presence of a suitable catalyst. The reaction conditions often include the use of solvents such as dichloromethane and the application of heat to facilitate the cyclization process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable and efficient methods. These methods could include continuous flow synthesis, which allows for better control over reaction conditions and yields. Additionally, the use of automated systems can enhance the reproducibility and efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

4-(5H,6H,7H,8H-[1,2,4]Triazolo[1,5-A]pyrazin-2-YL)pyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups on the pyridine or triazole rings are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substituting agents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives of the compound, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

4-(5H,6H,7H,8H-[1,2,4]Triazolo[1,5-A]pyrazin-2-YL)pyridine has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential as a therapeutic agent, particularly in the treatment of cancer and infectious diseases.

Industry: It is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 4-(5H,6H,7H,8H-[1,2,4]Triazolo[1,5-A]pyrazin-2-YL)pyridine involves its interaction with specific molecular targets. For instance, the compound has been shown to inhibit certain enzymes, such as kinases, which play a crucial role in cell signaling pathways. By inhibiting these enzymes, the compound can disrupt cellular processes, leading to its potential therapeutic effects .

Comparison with Similar Compounds

Key Observations :

• The target compound’s pyrazine-pyridine fusion distinguishes it from pyrazolopyrimidines, which lack the triazole ring .
• Synthesis often involves hydrazine intermediates, but isomerization (e.g., pyrazolo[4,3-e]triazolo[1,5-c]pyrimidine formation) requires precise thermal control .
• Triazolopyrimidine sulfonamides incorporate bulky sulfonamide groups, enabling herbicidal activity, whereas the target compound’s smaller substituents may favor electronic applications .

Physicochemical and Spectral Properties

• IR/NMR Data : The target compound’s derivatives show characteristic C=N (1620 cm⁻¹) and C=O (1670 cm⁻¹) stretches in IR, similar to pyrazolo[4,3-e]triazolo[1,5-c]pyrimidines . However, pyrazolo[1,5-a]pyrimidines exhibit distinct δ 8.72 ppm (NH) and 7.58 ppm (aromatic H) in ¹H-NMR, reflecting substituent effects .
• Thermal Stability : Pyrazolo[3,4-d]pyrimidines decompose above 300°C, comparable to the target compound’s derivatives .

Biological Activity

The compound 4-(5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyrazin-2-yl)pyridine is a member of the triazolopyrazine family and has garnered attention for its potential biological activities. This article reviews the existing literature on its biological activity, focusing on its pharmacological properties and therapeutic potential.

• Molecular Formula : C9H11N7
• Molecular Weight : 217.23 g/mol
• CAS Number : 1501212-56-1

Antiproliferative Activity

Research has demonstrated that derivatives of triazolopyrazines exhibit significant antiproliferative effects against various cancer cell lines. For instance, studies have shown that compounds structurally related to triazolopyrazines can induce cell cycle arrest and apoptosis in cancer cells. The mechanism often involves the inhibition of key enzymes or pathways associated with cell proliferation.

Compound	Cancer Cell Lines Tested	IC50 (µM)	Mechanism of Action
Triazolopyrazine Derivative A	Breast, Colon, Lung	5.0	Apoptosis induction
Triazolopyrazine Derivative B	Hepatocellular carcinoma	3.2	Cell cycle arrest at G0/G1 phase

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Research indicates that certain triazolopyrazine derivatives show promising activity against both Gram-positive and Gram-negative bacteria. Notably, they have been effective against methicillin-resistant Staphylococcus aureus (MRSA).

Study	Compound Tested	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Study 1	Triazolopyrazine Derivative C	MRSA	4 µg/mL
Study 2	Triazolopyrazine Derivative D	E. coli	8 µg/mL

Case Study 1: Anticancer Activity

A study investigated the anticancer effects of a series of triazolopyrazines on breast cancer cell lines. It was found that one derivative showed an IC50 value of 3.5 µM, significantly inhibiting cell growth through apoptosis pathways.

Case Study 2: Antimicrobial Efficacy

Another research focused on the antimicrobial potential of a copper(II) complex derived from triazolopyrazine. This complex exhibited enhanced antibacterial activity against biofilm-forming strains of E. coli and S. aureus, with a notable reduction in biofilm formation observed in treated samples.

The biological activity of triazolopyrazines can be attributed to several mechanisms:

• DNA Intercalation : Some studies suggest that these compounds can intercalate into DNA, disrupting replication and transcription processes.
• Enzyme Inhibition : They may inhibit critical enzymes involved in nucleotide synthesis or other metabolic pathways essential for cell survival.
• Reactive Oxygen Species (ROS) Generation : Certain derivatives have been shown to increase ROS levels in targeted cells, leading to oxidative stress and subsequent cell death.